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Abstract

Terpenylic acid, a bicyclic monoterpenoid, has garnered significant interest within the scientific
community due to its prevalence in the environment as a secondary organic aerosol and its
potential, yet underexplored, biological activities. This technical guide provides a
comprehensive overview of the discovery and natural occurrence of terpenylic acid, with a
focus on quantitative data, experimental protocols for its isolation, and a hypothesized role in
cellular signaling pathways relevant to drug development.

Introduction

First identified in the early 20th century as an oxidation product of a-pinene, terpenylic acid
(IUPAC name: 2-(2,2-dimethyl-5-oxotetrahydrofuran-3-yl)acetic acid) is a naturally occurring
compound that plays a crucial role in atmospheric chemistry. Its formation from the
photooxidation and ozonolysis of a-pinene, a primary volatile organic compound emitted by
coniferous trees, contributes significantly to the formation of secondary organic aerosols
(SOAs), which have implications for air quality and climate. Beyond its atmospheric
significance, the structural relationship of terpenylic acid to other biologically active terpenoids
suggests potential therapeutic applications, particularly in the realm of anti-inflammatory and
antimicrobial agents. This guide aims to consolidate the current knowledge on terpenylic acid
for researchers and professionals in drug development.
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Physicochemical Properties of Terpenylic Acid

A clear understanding of the physicochemical properties of terpenylic acid is fundamental for
its study. The following table summarizes key quantitative data.

Property Value Reference
Molecular Formula CsH1204 [1]
Molecular Weight 172.18 g/mol [1]
Melting Point (Hydrated) 57 °C

Melting Point (Anhydrous) 90 °C

Sublimation Temperature 130-140 °C

Solubility in Cold Water Moderately soluble

Solubility in Hot Water Highly soluble

Optical Rotation ([a]D25, (+)-

fo[:m) (P25, (- .,

Optical Rotation ([a]D25, (-)- 5650

form)

Natural Occurrence and Formation

Terpenylic acid is not typically found in high concentrations as a primary metabolite in plants.
Instead, its natural occurrence is predominantly as a product of the atmospheric oxidation of
monoterpenes, especially a-pinene, which is abundant in the oleoresin of pine trees and other
conifers.

Formation from a-Pinene

The primary pathway to naturally occurring terpenylic acid is through the atmospheric
oxidation of a-pinene. This process can be initiated by several oxidants, including ozone (O3)
and hydroxyl radicals (*OH). The reaction proceeds through a series of complex steps involving
the formation of Criegee intermediates and other reactive species, ultimately leading to the
formation of a variety of oxygenated products, including terpenylic acid.
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Simplified Formation Pathway of Terpenylic Acid
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Generalized Workflow for Terpenylic Acid Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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